Cas no 6188-77-8 (Butanedioic acid, (octylthio)-)

• Product Name: Butanedioic acid, (octylthio)-
• CAS No: 6188-77-8
• MF: C₁₂H₂₂O₄S
• MW: 262.365683078766
• CID: 463779
• PubChem ID: 13694418
• Update Time: 2025-04-19

Butanedioic acid, (octylthio)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (octylthio)-
• 2-octylsulfanylbutanedioic acid
• SCHEMBL11044722
• DTXSID40546896
• 2-(OCTYLSULFANYL)BUTANEDIOIC ACID
• 6188-77-8

• Inchi： 1S/C12H22O4S/c1-2-3-4-5-6-7-8-17-10(12(15)16)9-11(13)14/h10H,2-9H2,1H3,(H,13,14)(H,15,16)
• InChI Key： ZBYBYTXDSXXLNW-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)CC(=O)O)CCCCCCCC

Computed Properties

• Exact Mass: 262.12396
• Monoisotopic Mass: 262.12388035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• PSA: 74.6